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Compound of Interest

Compound Name: Tris(4-nitrophenyl) phosphate

Cat. No.: B021868 Get Quote

An In-depth Technical Guide to Tris(4-
nitrophenyl) phosphate
For Researchers, Scientists, and Drug Development Professionals

Abstract
Tris(4-nitrophenyl) phosphate is a triester of phosphoric acid and 4-nitrophenol. This

document provides a comprehensive overview of its chemical structure, and physical and

chemical properties. While detailed biological activity and specific signaling pathways remain

areas for further investigation, this guide consolidates the available technical data, including

spectral information and a potential synthetic approach.

Chemical Structure and Identification
Tris(4-nitrophenyl) phosphate is an organic phosphate ester characterized by a central

phosphate group bonded to three 4-nitrophenyl substituents.

DOT Language Chemical Structure

Chemical structure of Tris(4-nitrophenyl) phosphate
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Identifier Value

CAS Number 3871-20-3[1]

Molecular Formula C₁₈H₁₂N₃O₁₀P[1]

Molecular Weight 461.28 g/mol [2]

IUPAC Name Tris(4-nitrophenyl) phosphate

InChI

InChI=1S/C18H12N3O10P/c22-19(23)13-1-7-

16(8-2-13)29-32(28,30-17-9-3-14(4-10-

17)20(24)25)31-18-11-5-15(6-12-

18)21(26)27/h1-12H[1]

InChIKey RZSPPBDBWOJRII-UHFFFAOYSA-N[1]

SMILES

O=--INVALID-LINK--=O)cc1">P(Oc1ccc(--

INVALID-LINK--=O)cc1)Oc1ccc(--INVALID-

LINK--=O)cc1[1]

Physical and Chemical Properties
The experimental data for the physical and chemical properties of Tris(4-nitrophenyl)
phosphate is limited. The available information is summarized below.

Table 2: Physical and Chemical Properties

Property Value Source

Appearance
White to light red to green

powder/crystal
[2]

Melting Point 154.0 - 159.0 °C [2]

Purity >98.0% (HPLC) [2]

Spectral Data
Detailed spectral data for Tris(4-nitrophenyl) phosphate are not widely available in public

databases. The following represents typical spectral features that would be expected for this
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compound.

3.1. Mass Spectrometry

The mass spectrum of Tris(4-nitrophenyl) phosphate would be expected to show a molecular

ion peak corresponding to its molecular weight. Fragmentation patterns would likely involve the

loss of nitrophenyl groups. A representative mass spectrum is available through ChemicalBook,

though detailed fragmentation analysis is not provided.[1]

3.2. Infrared (IR) Spectroscopy

The IR spectrum of Tris(4-nitrophenyl) phosphate is expected to exhibit characteristic peaks

for the phosphate group (P=O and P-O stretches) and the nitrophenyl groups (C=C aromatic,

C-N, and N=O stretches). An IR spectrum is available for viewing on ChemicalBook.[3]

3.3. Nuclear Magnetic Resonance (NMR) Spectroscopy

No publicly available, detailed NMR spectra for Tris(4-nitrophenyl) phosphate were found.

Expected chemical shifts for a similar compound, triphenyl phosphate, can provide some

context. For triphenyl phosphate, the proton-decoupled ³¹P NMR spectrum shows a single

peak, with smaller satellite peaks due to coupling with ¹³C.[4]

Synthesis
A detailed, peer-reviewed synthesis protocol for Tris(4-nitrophenyl) phosphate is not readily

available. However, a general approach for the synthesis of triaryl phosphates involves the

reaction of a phenol with a phosphorylating agent such as phosphoryl chloride (POCl₃). The

likely precursors for the synthesis of Tris(4-nitrophenyl) phosphate are 4-nitrophenol and a

phosphorus-containing reagent like phenyl phosphate.

DOT Language General Synthesis Workflow
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General Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.chemicalbook.com/SpectrumEN_3871-20-3_MS.htm
https://www.tcichemicals.com/CA/en/p/T1002
https://www.chemicalbook.com/SpectrumEN_3871-20-3_IR1.htm
https://www.echemi.com/community/coupling-constant-in-1h-nmr-with-phosphorus_mjart2204282253_534.html
https://www.benchchem.com/product/b021868#tris-4-nitrophenyl-phosphate-chemical-structure-and-properties
https://www.benchchem.com/product/b021868#tris-4-nitrophenyl-phosphate-chemical-structure-and-properties
https://www.benchchem.com/product/b021868#tris-4-nitrophenyl-phosphate-chemical-structure-and-properties
https://www.benchchem.com/product/b021868#tris-4-nitrophenyl-phosphate-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b021868?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

